Cas no 1807033-10-8 (6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid)

• Product Name: 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid
• CAS No: 1807033-10-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010754
• Update Time: 2025-10-28

6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C12H13NO3/c1-2-10-9(7-14)4-3-8(6-13)11(10)5-12(15)16/h3-4,14H,2,5,7H2,1H3,(H,15,16)
• InChI Key： MPPKMVWVMVPZEG-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(C#N)C(CC(=O)O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1
• Topological Polar Surface Area: 81.3

Additional information on 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid

Recent Advances in the Study of 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid (CAS: 1807033-10-8)

The compound 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid (CAS: 1807033-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyano group, an ethyl substituent, and a hydroxymethylphenylacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid can serve as a versatile building block for the development of novel anti-inflammatory and analgesic agents. Its structural flexibility allows for modifications that can enhance bioavailability and target specificity, making it a valuable candidate for further exploration.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's mechanism of action in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The results indicated that derivatives of 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid exhibited selective COX-2 inhibition with minimal effects on COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development involves the use of this compound in the design of prodrugs. Researchers have explored its hydroxymethyl group as a site for conjugation with other pharmacophores, enabling the creation of prodrugs with improved solubility and controlled release profiles. This approach has been particularly relevant in the context of targeted drug delivery systems, where the compound's properties can be leveraged to enhance therapeutic efficacy.

Furthermore, advancements in synthetic methodologies have facilitated the large-scale production of 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid with high purity and yield. Recent reports highlight the optimization of reaction conditions, including the use of green chemistry principles, to minimize environmental impact and reduce production costs. These developments are critical for ensuring the compound's accessibility for further research and potential commercialization.

In conclusion, 6-Cyano-2-ethyl-3-(hydroxymethyl)phenylacetic acid (CAS: 1807033-10-8) represents a promising candidate in the field of medicinal chemistry. Its multifaceted applications, ranging from anti-inflammatory agents to prodrug design, underscore its potential as a valuable tool in drug discovery and development. Ongoing research is expected to uncover additional therapeutic avenues and further solidify its role in the pharmaceutical industry.